Cas no 1343804-53-4 (4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide
• CAS No: 1343804-53-4
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5932706
• PubChem ID: 63039380
• Update Time: 2025-05-25

4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide
• EN300-1123250
• AKOS012338782
• 1343804-53-4

• Inchi： 1S/C9H15N3O3/c1-11-6(9(10)15)4-5-12-7(13)2-3-8(12)14/h6,11H,2-5H2,1H3,(H2,10,15)
• InChI Key： FSUWOKKSKHMUQC-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CCC(C(N)=O)NC)=O

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 92.5Ų

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide

Comprehensive Overview of 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide (CAS No. 1343804-53-4)

4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide, with the CAS number 1343804-53-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyrrolidine dione moiety with a methylamino butanamide group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies.

In recent years, the demand for high-purity biochemical intermediates like 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide has surged, driven by advancements in drug discovery and precision medicine. Researchers are particularly interested in its potential applications in enzyme inhibition and protein-protein interaction modulation. The compound's reactive succinimide ester group allows for efficient conjugation with biomolecules, making it a versatile tool in bioconjugation chemistry and proteomics.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide in drug development?" The answer lies in its role as a linker molecule in antibody-drug conjugates (ADCs) and other targeted delivery systems. Its ability to form stable bonds with amino groups under mild conditions makes it ideal for constructing biocompatible drug carriers. Additionally, its methylamino group provides a site for further functionalization, enabling the creation of customized therapeutic agents.

Another hot topic in the scientific community is the compound's potential in neurodegenerative disease research. Studies suggest that derivatives of 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide may interact with key proteins involved in protein misfolding disorders, such as Alzheimer's and Parkinson's diseases. This has led to increased interest in its structure-activity relationships and pharmacokinetic properties.

From a synthetic chemistry perspective, the compound's CAS No. 1343804-53-4 serves as a crucial identifier for researchers seeking high-quality reference standards. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. The growing emphasis on quality control in pharmaceutical manufacturing has further highlighted the importance of reliable chemical identifiers like this CAS number.

Environmental and safety considerations are also frequently discussed in relation to this compound. While not classified as hazardous, proper handling procedures are recommended due to its reactive functional groups. Researchers often search for information on its storage conditions, solubility profiles, and compatibility with common laboratory reagents - all critical factors for experimental success.

The future outlook for 4-(2,5-dioxopyrrolidin-1-yl)-2-(methylamino)butanamide appears promising, with ongoing investigations into its utility in biomarker discovery and diagnostic agent development. As the field of personalized medicine continues to evolve, the demand for specialized building blocks like this compound is expected to grow substantially. Its combination of chemical versatility and biological relevance positions it as a valuable asset in modern pharmaceutical research and development.